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Compound of Interest

Compound Name: Undecyl 8-bromooctanoate

Cat. No.: B15551485 Get Quote

Disclaimer: Specific stability and storage data for Undecyl 8-bromooctanoate is not readily

available in the public domain. This guide provides an in-depth technical overview based on the

properties of the closely related compound, Ethyl 8-bromooctanoate, and general principles of

chemical handling and storage for bromoalkanes and esters. The information herein is intended

for researchers, scientists, and drug development professionals and should be supplemented

with in-house stability studies for critical applications.

Introduction
Undecyl 8-bromooctanoate is a brominated fatty acid ester with potential applications in

organic synthesis, serving as a versatile intermediate in the pharmaceutical and agrochemical

industries.[1][2] The presence of a reactive bromo group and an ester linkage necessitates

careful consideration of its stability and storage conditions to ensure its integrity and prevent

degradation.[2] This document outlines the key factors influencing the stability of Undecyl 8-
bromooctanoate, provides recommended storage and handling protocols, and discusses

potential degradation pathways.

Physicochemical Properties (Inferred from Ethyl 8-
bromooctanoate)
To understand the stability of Undecyl 8-bromooctanoate, it is useful to consider the

properties of its ethyl ester analog, Ethyl 8-bromooctanoate. The longer undecyl chain will
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primarily influence physical properties such as boiling point and density, while the chemical

reactivity will be largely dictated by the bromo and ester functional groups.

Property
Value (for Ethyl 8-
bromooctanoate)

Reference

Molecular Formula C10H19BrO2 [2]

Molecular Weight 251.16 g/mol [2]

Appearance
Clear, colorless to pale-yellow

oil/liquid
[2]

Boiling Point ~123°C at 3 mmHg [2]

Density 1.194 g/cm³ [2]

Factors Influencing Stability
The stability of Undecyl 8-bromooctanoate is primarily influenced by its susceptibility to

hydrolysis, nucleophilic substitution, and elimination reactions. Key environmental factors that

can accelerate degradation include:

Temperature: Elevated temperatures can increase the rate of decomposition reactions.

Moisture: The ester linkage is susceptible to hydrolysis, which is accelerated by the presence

of water, leading to the formation of 8-bromooctanoic acid and undecanol.

Light: Exposure to UV light can potentially induce the formation of free radicals, leading to

undesired side reactions.

Incompatible Materials: Contact with strong oxidizing agents, bases, and certain metals can

lead to vigorous reactions and degradation.[3]

Recommended Storage and Handling Conditions
Proper storage and handling are crucial to maintain the quality and shelf-life of Undecyl 8-
bromooctanoate. The following conditions are recommended based on guidelines for similar

bromo-compounds and general laboratory practice.
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Condition Recommendation Reference

Temperature
Store in a refrigerator. Store in

a cool, dry place.
[4]

Atmosphere
Store in a tightly closed

container.
[4][5][6]

Container

Store in original, tightly sealed

containers. For solutions of

inorganic hydroxides (potential

contaminants), polyethylene

containers are recommended.

[6][7]

Ventilation
Store and handle in a well-

ventilated area.
[5][6][8]

Incompatibilities
Segregate from acids, bases,

and strong oxidizing agents.
[7]

Labeling
Date containers upon receipt

and opening.
[7]

Experimental Protocols: General Chemical Handling
While specific experimental protocols for Undecyl 8-bromooctanoate stability studies are not

available, a general workflow for the safe handling of liquid chemicals can be applied.
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Preparation

Handling

Storage

Spill Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure access to Eyewash & Safety Shower

Work in a well-ventilated area
(e.g., Fume Hood)

Use non-sparking tools Evacuate and alert personnel

Ground and bond containers

Store in a tightly closed container

Store in a cool, dry, well-ventilated area

Segregate from incompatible materials

Contain spill with inert absorbent material

Collect and dispose of as hazardous waste

Decontaminate the spill area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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